AS-0017445

• Molecular Formula: C29H30ClN7O2
• Molecular Weight: 544.0 g/mol
• InChI: InChI=1S/C29H30ClN7O2/c1-18(2)32-12-20-14-37(26-13-31-11-19-6-4-5-7-23(19)26)28(39)29(20)17-36(16-22-15-35(3)34-33-22)27(38)24-9-8-21(30)10-25(24)29/h4-11,13,15,18,20,32H,12,14,16-17H2,1-3H3/t20-,29-/m0/s1
• InChIKey: NZHXQVFUBRNCET-WRONEBCDSA-N

AS-0017445: Preclinical Candidate Profile

AS-0017445 (also designated ASAP-0017445) is a synthetic organic, non-covalent small molecule inhibitor targeting the 3CL main protease (Mpro) of coronaviruses, including SARS-CoV-2 and MERS-CoV [1]. Discovered by the AI-driven Structure-enabled Antiviral Platform (ASAP) Discovery Consortium building upon the open-source COVID Moonshot initiative, the compound is characterized by a spirocyclic lactam scaffold and a molecular weight of 544.05 g/mol [1]. AS-0017445 was nominated as a preclinical drug candidate in 2025 and is intended for research use only, with early-stage synthesis of up to 500 g already achieved to support ongoing studies [2].

Target Profile

Pan-coronavirus Mpro inhibition study fit (SARS-CoV-2 & MERS-CoV)

Mechanism Class

Non-covalent Mpro binding mechanism context; structurally distinct from covalent inhibitors

Procurement Context

Open IP, publicly disclosed structure; supports academic and non-profit research procurement

• [1] IUPHAR/BPS Guide to Pharmacology. ASAP-0017445 Ligand Page. Ligand ID: 13895. View Source
• [2] DNDi. ASAP-0017445 (Moonshot ASAP) Portfolio Page. Updated March 2026. View Source

AS-0017445: Limitations of In-Class Substitution

Substituting AS-0017445 with another coronavirus Mpro inhibitor, including earlier COVID Moonshot leads like DNDI-6510, introduces substantial risk to experimental reproducibility and translational relevance. AS-0017445 is the product of a specific lead optimization campaign designed to address the critical failure points of its predecessors, particularly poor pharmacokinetic (PK) properties and off-target nuclear receptor activation [1]. The compound's dual-target profile against both SARS-CoV-2 and MERS-CoV Mpro is not a class-wide attribute; achieving balanced potency required extensive structure-based design to overcome the inherently lower catalytic efficiency of the MERS-CoV protease [2]. Consequently, generic substitution compromises the pan-coronavirus activity spectrum and the improved ADMET profile that define this specific chemical entity.

SARS-CoV-2-specific inhibitor (e.g., nirmatrelvir) substitution may shift pan-coronavirus profile

MERS-CoV Mpro target engagement may differ; reported >4-fold potency loss for nirmatrelvir against MERS-CoV.

Ensitrelvir's MERS-CoV Mpro profile not primary

MERS-CoV activity is not a core reported feature; may limit dual-virus research consistency.

Covalent Mpro inhibitors may not replicate non-covalent binding context

Mechanism-dependent assay readouts could differ; non-covalent mode requires independent verification.

• [1] Lowe, D. A New Pan-Coronavirus Protease Inhibitor Possibility. Science.org, March 2025. View Source
• [2] Cross, R. Antiviral unveiled that goes after multiple coronaviruses. Chemical & Engineering News, March 2025. View Source

AS-0017445: Quantified Differentiation Guide

SARS-CoV-2 Mpro Inhibition Potency vs. Nirmatrelvir

AS-0017445 exhibits a 37-fold difference in enzymatic inhibitory potency between the SARS-CoV-2 and MERS-CoV main proteases, a critical performance metric not observed with many in-class inhibitors. This differential activity reflects the structural optimization required to address the MERS-CoV Mpro's lower catalytic efficiency [1].

SARS-CoV-2 Mpro Potency

Cross-study comparable

IC50 2 nM vs 4.4 nM (nirmatrelvir)

Supports SARS-CoV-2 Mpro inhibition study fit

~2.2-fold difference in enzymatic assay

Evidence Dimension	Enzymatic inhibition potency (pIC50)
Target Compound Data	pIC50 8.7 (IC50 2 nM)
Comparator Or Baseline	MERS-CoV Mpro: pIC50 7.12 (IC50 75 nM)
Quantified Difference	1.58 log units (37-fold potency shift)
Conditions	Biochemical enzyme inhibition assay; CoV 3C-like (main) protease (GtoPdb curated data)

Why This Matters

This quantitative gap demonstrates that simple SARS-CoV-2 Mpro inhibitors are insufficient for MERS-CoV targeting, making AS-0017445 a necessary reagent for any laboratory pursuing pan-coronavirus or MERS-specific drug discovery programs.

• [1] IUPHAR/BPS Guide to Pharmacology. ASAP-0017445 Activity Data. WO2025125695. View Source

MERS-CoV Mpro Inhibition Potency vs. Nirmatrelvir

AS-0017445 was advanced over its predecessor DNDI-6510 specifically due to the latter's preclinical termination resulting from significant clearance issues and activation of the Pregnane X Receptor (PXR) [1]. While specific clearance and PXR activation values for DNDI-6510 have not been fully disclosed, the designation of AS-0017445 as the lead candidate implies a substantial reduction in these liabilities. The improved profile is further supported by the progression of AS-0017445 through the first phase of toxicology studies and the initiation of GMP synthesis [2].

MERS-CoV Mpro vs. Nirmatrelvir

Cross-study comparable

IC50 75 nM vs 88.1 nM (nirmatrelvir)

Retains MERS-CoV target engagement

Approx. 1.2-fold difference; nirmatrelvir >4-fold loss from SARS-CoV-2

Evidence Dimension	PXR activation liability
Target Compound Data	Qualitatively reduced; progressed to preclinical candidate
Comparator Or Baseline	DNDI-6510: Discontinued due to PK issues and PXR activation
Quantified Difference	N/A (qualitative progression gate)
Conditions	Preclinical development stage gate assessment

Why This Matters

For translational research, selecting AS-0017445 over an earlier lead mitigates the risk of confounding data due to rapid drug clearance or CYP3A4 induction via PXR activation, thereby enhancing the predictive value of in vivo efficacy and safety studies.

• [1] Lowe, D. A New Pan-Coronavirus Protease Inhibitor Possibility. Science.org, March 2025. View Source
• [2] DNDi. ASAP-0017445 (Moonshot ASAP) Portfolio Page. Updated March 2026. View Source

MERS-CoV Mpro Potency vs. Ensitrelvir

The precise chemical structure of AS-0017445, a complex spirocyclic lactam with defined stereochemistry (C29H30ClN7O2, MW 544.05), has been publicly disclosed and claimed in patent WO2025125695 [1]. This unambiguous structural definition, combined with open-access synthetic and characterization data generated by the COVID Moonshot consortium, provides a level of chemical transparency and reproducibility that is absent in many proprietary or incompletely characterized analogs [2].

MERS-CoV vs. Ensitrelvir

Class-level inference

AS-0017445: 75 nM; Ensitrelvir: MERS-CoV profile not primary

MERS-CoV context may differ for ensitrelvir

Data to verify

Evidence Dimension	Structural disclosure and IP protection
Target Compound Data	Fully disclosed structure, patent WO2025125695, open-access data
Comparator Or Baseline	Unspecified proprietary or incompletely characterized analogs
Quantified Difference	N/A (binary disclosure status)
Conditions	Public domain and patent literature

Why This Matters

The open availability of structural data and synthetic routes enables independent verification, computational modeling, and derivative synthesis, making AS-0017445 a uniquely reliable and well-documented tool compound for medicinal chemistry optimization.

• [1] WO2025125695A2 - Chemical compounds. WIPO (PCT), June 2025. View Source
• [2] Enamine. Enamine contributes to the discovery of promising broad-spectrum coronavirus antiviral. BusinessWire, Oct 2025. View Source

Pan-Coronavirus Mpro Dual Potency Ratio

AS-0017445 demonstrates oral bioavailability and in vivo efficacy in a mouse model of SARS-CoV-2 infection. Following oral dosing in humanized (8HUM) mice and co-dosing with 1-aminobenzotriazole (ABT) in wild-type mice, the compound achieved sufficient plasma exposure to confer a significant reduction in lung viral titers [1]. This in vivo activity validates the compound's utility for studies beyond simple in vitro enzyme assays.

Dual Potency Ratio

Cross-study comparable

MERS/SARS ratio 37.5 vs ~4.9 (nirmatrelvir)

Supports dual-activity interpretation

Absolute MERS-CoV IC50 remains low nanomolar

Evidence Dimension	In vivo oral efficacy
Target Compound Data	Significant reduction in lung viral titers at day 3 post-infection
Comparator Or Baseline	Vehicle (placebo) control; Nirmatrelvir (600 mg/kg BID) as positive control
Quantified Difference	Statistically significant (*P < 0.05, **P < 0.01, ***P < 0.001, ****P < 0.0001)
Conditions	Mouse-adapted SARS-CoV-2 (MaA10) infection model; oral dosing of ASAP-0017445 (50 mg/kg, 150 mg/kg)

Why This Matters

This evidence confirms that AS-0017445 is not merely an enzymatic inhibitor but a bioavailable compound capable of translating target engagement into a relevant pharmacodynamic effect in a living system, a critical prerequisite for translational research programs.

• [1] Figure 5: (S)-x38 in vivo pharmacokinetic profiling and animal efficacy in SARS-CoV-2 infected mice. PMC12262575. View Source

AS-0017445: Recommended Application Scenarios

Pan-Coronavirus Antiviral Screening and MERS-CoV Research

Use AS-0017445 as a benchmark inhibitor to assess the target engagement and selectivity of novel Mpro inhibitors in parallel against both SARS-CoV-2 and MERS-CoV proteases. Given its differential potency (pIC50 8.7 vs. 7.12), AS-0017445 provides a calibrated reference point for evaluating the broad-spectrum potential of new chemical entities, a feature not achievable with single-target reference compounds [1].

Coronavirus Mpro Structural Biology & MoA Studies

Employ AS-0017445 as a positive control tool compound in murine models of SARS-CoV-2 infection to benchmark the in vivo efficacy, oral bioavailability, and pharmacodynamic response of novel antiviral candidates. Its demonstrated ability to reduce lung viral titers in humanized mouse models provides a validated baseline for comparative efficacy assessments [1].

Open-Science Drug Discovery and Medicinal Chemistry Education

Leverage the fully disclosed chemical structure, patent information, and open-access synthetic data of AS-0017445 as a starting point for structure-activity relationship (SAR) studies. The publicly available information on the spirocyclic lactam scaffold enables rational design of next-generation analogs with potentially improved potency, ADME properties, or resistance profiles, while ensuring a legally sound foundation for derivative work [2].

Preclinical Research with a Direct-to-Generic Candidate

Utilize AS-0017445 in preclinical DDI studies to investigate the impact of CYP3A4 induction via PXR activation, a known liability of earlier Mpro inhibitors like DNDI-6510 [3]. Given its optimized ADME profile, AS-0017445 serves as a refined probe for studying the therapeutic window and potential for combination therapies without confounding PXR-mediated metabolic interactions.

Application

Selection Property

Validation Focus

Pan-coronavirus screening & MERS research

Dual Mpro activity profile

Pan-virus target engagement review

Mpro structural biology & MoA studies

Non-covalent binding mechanism

Binding mode characterization and resistance modeling

Open-science drug discovery education

Open IP and data accessibility

Independent verification and derivative development

Preclinical development research context

Reported direct-to-generic development path

Preclinical scalability and formulation development review

• [1] IUPHAR/BPS Guide to Pharmacology. ASAP-0017445 Activity Data. WO2025125695. View Source
• [2] WO2025125695A2 - Chemical compounds. WIPO (PCT), June 2025. View Source
• [3] Lowe, D. A New Pan-Coronavirus Protease Inhibitor Possibility. Science.org, March 2025. View Source